Cas no 372198-49-7 (5-Cyano-2-methylbenzene-1-sulfonyl chloride)

5-Cyano-2-methylbenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its electron-withdrawing cyano and methyl substituents enhance reactivity, making it valuable for constructing sulfonamides, sulfonate esters, and other derivatives. The compound's stability under controlled conditions ensures reliable performance in nucleophilic substitution reactions. It is commonly employed in pharmaceutical and agrochemical research for modifying bioactive compounds. The presence of both cyano and sulfonyl functionalities allows for further functionalization, broadening its utility in multi-step synthetic routes. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-Cyano-2-methylbenzene-1-sulfonyl chloride structure

372198-49-7 structure

Product Name:5-Cyano-2-methylbenzene-1-sulfonyl chloride

CAS No:372198-49-7

MF:C₈H₆ClNO₂S

MW:215.6567

MDL:MFCD09741164

CID:4646605

PubChem ID:16794335

Update Time:2025-06-08

5-Cyano-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-cyano-2-methylbenzene-1-sulfonyl chloride
- 5-cyano-2-methylbenzenesulfonyl chloride
- HDCNLHWRDPSBDB-UHFFFAOYSA-N
- FCH5485493
- NE14381
- 5-cyano-2-methyl-benzenesulfonylchloride
- Benzenesulfonyl chloride, 5-cyano-2-methyl-
- AK00799154
- SCHEMBL3079216
- 5-cyano-2-methylbenzenesulfonylchloride
- XPA19849
- 5-Cyano-2-methyl-benzenesulfonyl chloride
- DB-168965
- MFCD09741164
- CS-0130481
- 372198-49-7
- Z278196496
- EN300-77884
- AKOS008099601
- AS-65761
- C77598
- SY191785
- 5-Cyano-2-methylbenzene-1-sulfonyl chloride
- MDL： MFCD09741164
- Inchi： 1S/C8H6ClNO2S/c1-6-2-3-7(5-10)4-8(6)13(9,11)12/h2-4H,1H3
- InChI Key： HDCNLHWRDPSBDB-UHFFFAOYSA-N
- SMILES： ClS(C1C([H])=C(C#N)C([H])=C([H])C=1C([H])([H])[H])(=O)=O

Computed Properties

Exact Mass: 214.9807773g/mol
Monoisotopic Mass: 214.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.3
XLogP3: 2

5-Cyano-2-methylbenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A628797-100mg	5-Cyano-2-methylbenzenesulfonyl chloride	372198-49-7	97%	100mg	$28.0	2025-02-26
Ambeed	A628797-250mg	5-Cyano-2-methylbenzenesulfonyl chloride	372198-49-7	97%	250mg	$35.0	2025-02-26
Ambeed	A628797-1g	5-Cyano-2-methylbenzenesulfonyl chloride	372198-49-7	97%	1g	$120.0	2025-02-26
Ambeed	A628797-5g	5-Cyano-2-methylbenzenesulfonyl chloride	372198-49-7	97%	5g	$360.0	2025-02-26
Ambeed	A628797-10g	5-Cyano-2-methylbenzenesulfonyl chloride	372198-49-7	97%	10g	$1607.00	2022-03-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE728-200mg	5-Cyano-2-methylbenzene-1-sulfonyl chloride	372198-49-7	97%	200mg	1514.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE728-50mg	5-Cyano-2-methylbenzene-1-sulfonyl chloride	372198-49-7	97%	50mg	664.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE728-100mg	5-Cyano-2-methylbenzene-1-sulfonyl chloride	372198-49-7	97%	100mg	1431CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE728-250mg	5-Cyano-2-methylbenzene-1-sulfonyl chloride	372198-49-7	97%	250mg	2517CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GE728-1g	5-Cyano-2-methylbenzene-1-sulfonyl chloride	372198-49-7	97%	1g	3879.0CNY	2021-07-15